Cas no 1249484-03-4 (5-Bromo-2-(pyrazol-1-yl)pyridin-3-amine)

• Product Name: 5-Bromo-2-(pyrazol-1-yl)pyridin-3-amine
• CAS No: 1249484-03-4
• MF: C₈H₇BrN₄
• MW: 239.071979761124
• CID: 3040689
• Update Time: 2025-06-15

5-Bromo-2-(pyrazol-1-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(pyrazol-1-yl)pyridin-3-amine
• 5-bromo-2-pyrazol-1-ylpyridin-3-amine
• 5-bromo-2-(1H-pyrazol-1-yl)pyridin-3-amine
• J3.603.524B
• 2-(1H-Pyrazole-1-yl)-5-bromopyridine-3-amine
• Z1266823125

• Inchi： 1S/C8H7BrN4/c9-6-4-7(10)8(11-5-6)13-3-1-2-12-13/h1-5H,10H2
• InChI Key： XCYKKNXFSZJUBS-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)N)N1C=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• XLogP3: 1.2
• Topological Polar Surface Area: 56.7

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Melting Point: 72-74 °C
• Boiling Point: 382.5±42.0 °C at 760 mmHg
• Flash Point: 185.1±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-Bromo-2-(pyrazol-1-yl)pyridin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on 5-Bromo-2-(pyrazol-1-yl)pyridin-3-amine

Introduction to 5-Bromo-2-(pyrazol-1-yl)pyridin-3-amine (CAS No. 1249484-03-4)

5-Bromo-2-(pyrazol-1-yl)pyridin-3-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1249484-03-4, has garnered considerable attention due to its potential applications in drug discovery and development. The molecular structure of this compound incorporates both bromine and pyrazole functional groups, which contribute to its reactivity and utility in synthetic chemistry.

The< strong>5-Bromo substituent on the pyridine ring enhances the electrophilicity of the molecule, making it a valuable intermediate in various organic transformations. Additionally, the presence of the< strong>pyrazol-1-yl moiety introduces a nitrogen-rich heterocyclic system, which is known for its role in medicinal chemistry. Pyrazole derivatives are widely recognized for their biological activity and have been extensively studied for their potential as pharmacophores in the development of novel therapeutic agents.

The< strong>pyridin-3-amine component further contributes to the compound's versatility, as amines are crucial functional groups in drug design. They can participate in hydrogen bonding interactions, which are essential for the binding affinity of drug molecules to biological targets. This combination of structural features makes 5-Bromo-2-(pyrazol-1-yl)pyridin-3-amine a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various disease-related pathways. The< strong>5-Bromo-substituted pyridine derivatives have shown particular promise in inhibiting kinases and other enzymes involved in cancer metabolism. For instance, studies have demonstrated that compounds with similar structural motifs can disrupt signaling pathways that are critical for tumor growth and survival. The< strong>pyrazol-1-yl group, in particular, has been shown to enhance binding affinity to protein targets, making it an attractive feature for drug design.

The< strong>pyridin-3-amine moiety also plays a crucial role in modulating the pharmacokinetic properties of drug candidates. Amines can influence solubility, permeability, and metabolic stability, all of which are important factors in determining the efficacy and safety of a drug. By incorporating this functional group into the molecular framework, researchers can fine-tune these properties to optimize drug delivery and bioavailability.

Recent advancements in computational chemistry have further enhanced the understanding of how structural modifications affect biological activity. Molecular modeling studies have revealed that subtle changes in the< strong>5-Bromo-substituted pyridine ring can significantly impact binding interactions with target proteins. These insights have guided the design of more potent and selective inhibitors. Additionally, virtual screening techniques have been employed to identify novel analogs of 5-Bromo-2-(pyrazol-1-yl)pyridin-3-amine with improved pharmacological profiles.

The synthesis of 5-Bromo-2-(pyrazol-1-yl)pyridin-3-am ine involves multi-step organic reactions that highlight its synthetic utility. The bromination step introduces the< strong>5-Bromo substituent, while the coupling reaction with pyrazole derivatives forms the< strong>pyrazol-1-y l moiety. The final step involves the introduction of the amine group at the 3-position of the pyridine ring. These synthetic strategies demonstrate the compound's versatility as a building block for more complex molecules.

In conclusion, 5-Bromo-2-(pyrazol -1 -yl)pyridin -3 -amine (CAS No. 1249484 -03 -4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. The ongoing research in this area continues to uncover new applications and highlight its importance as a pharmacophore in drug discovery efforts.